N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C20H17N3O2S2/c1-14-12-16(19-22-18-8-5-11-21-20(18)26-19)9-10-17(14)23-27(24,25)13-15-6-3-2-4-7-15/h2-12,23H,13H2,1H3
• InChI Key: GVXUABZLIKYTEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H17N3O2S2
• Molecular Weight: 395.5 g/mol

Description

“N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-1-phenylmethanesulfonamide” is a complex organic compound. It is a derivative of thiazolo[5,4-b]pyridine. The compound has been synthesized and characterized in several studies.

Synthesis Analysis

The synthesis of this compound involves several steps. The compound has been synthesized from commercially available substances in moderate to good yields. The synthesis process involves the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide.

Molecular Structure Analysis

The molecular structure of the compound has been characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis. The N-heterocyclic core of the compound is directly involved in binding to the kinase through key hydrogen bonds interaction.

Chemical Reactions Analysis

The compound has shown potent phosphoinositide 3-kinase (PI3K) inhibitory activity. The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity.

Physical And Chemical Properties Analysis

The compound has been characterized by its melting point and NMR data. For instance, one of the studies reported a melting point of 236–238 °C.

Scientific Research Applications

Anticancer Potential

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Molecular Imaging Agents

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Mechanism of Action

Target of Action

Thiazolo[4,5-b]pyridines, a class of compounds to which this molecule belongs, have been reported to interact with a wide range of receptor targets .

Mode of Action

It is known that thiazolo[4,5-b]pyridines can interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Thiazolo[4,5-b]pyridines have been reported to possess a broad spectrum of pharmacological activities, suggesting they may affect multiple pathways .

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .